Agn-PC-004N6H

• CAS No.: 720698-83-9
• Molecular Formula: C14H18FNO3S
• Molecular Weight: 299.36 g/mol
• IUPAC Name: 3-[4-(4-fluorophenyl)-3,6-dihydro-2H-pyridin-1-yl]propane-1-sulfonic acid
• InChI: InChI=1S/C14H18FNO3S/c15-14-4-2-12(3-5-14)13-6-9-16(10-7-13)8-1-11-20(17,18)19/h2-6H,1,7-11H2,(H,17,18,19)
• InChI Key: TZSHWDXUHYEZGS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC=C1C2=CC=C(C=C2)F)CCCS(=O)(=O)O

Description

Agn-PC-004N6H is a useful research compound. Its molecular formula is C14H18FNO3S and its molecular weight is 299.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-(4-fluorophenyl)-1,2,3,6-tetrahydropyridine (1.96 g, 13.7 mmol) in acetone (30 mL) was added 1,3-propane sultone (1.74 g, 14.5 mmol). The mixture was stirred at reflux overnight. Only a small amount of compound precipitated. The resulting suspension was cooled to room temperature with stiffing and a larger amount of solid precipitated. The suspension was heated with the addition of a small amount of MeOH until complete dissolution of the solid. The resulting solution was stirred at reflux for a few minutes and was cooled to room temperature with stiffing. The solid was collected by filtration, washed with MeOH and dried in vacuo. This allowed the isolation of compound F, 1.33 g (32%).